7-ethyl-3-methyl-8-((2-(4-nitrophenyl)-2-oxoethyl)thio)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-ethyl-3-methyl-8-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylpurine-2,6-dione
• InChI: InChI=1S/C16H15N5O5S/c1-3-20-12-13(19(2)15(24)18-14(12)23)17-16(20)27-8-11(22)9-4-6-10(7-5-9)21(25)26/h4-7H,3,8H2,1-2H3,(H,18,23,24)
• InChI Key: DRNJCCBZPNJXLB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-])N(C(=O)NC2=O)C
• Molecular Formula: C16H15N5O5S
• Molecular Weight: 389.4 g/mol

Description

7-ethyl-3-methyl-8-((2-(4-nitrophenyl)-2-oxoethyl)thio)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C16H15N5O5S and its molecular weight is 389.39. The purity is usually 95%.
BenchChem offers high-quality 7-ethyl-3-methyl-8-((2-(4-nitrophenyl)-2-oxoethyl)thio)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-ethyl-3-methyl-8-((2-(4-nitrophenyl)-2-oxoethyl)thio)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of Purine Derivatives

Research efforts have been focused on developing new synthetic pathways for purine derivatives. For example, studies have detailed the synthesis of various alkyl or phenyl-substituted purine diones through intramolecular alkylation and other chemical reactions. These synthetic routes are crucial for creating purine compounds with potential therapeutic applications due to their structural diversity and biological relevance (Simo, Rybár, & Alföldi, 1998; Khaliullin, Shabalina, Davlyatova, & Valeeva, 2018).

Chemical Modifications for New Properties

Modifications of the purine core structure have led to the creation of compounds with potential for various applications. This includes the development of compounds with sulfur-containing groups and other heterocyclic systems, which show promise for biological activity. The chemical versatility of purine derivatives allows for the exploration of new pharmacological properties and the development of compounds with targeted actions (Dotsenko, Sventukh, & Krivokolysko, 2012).

Potential Biological Activities

While the request specifically excludes information related to drug use, dosage, and side effects, it is worth noting that the structural and chemical diversity of purine derivatives, including compounds similar to the specified chemical, has attracted research into their potential biological activities. This research often aims at exploring their utility as pharmaceutical agents, given purines' role in various biological processes.

Antidepressant Properties

Some purine derivatives have been synthesized and evaluated for antidepressant activity. Such studies are part of broader efforts to understand how modifications in the purine structure can influence biological activity and potentially lead to new therapeutic agents (Khaliullin et al., 2018).